Cas no 2158-31-8 (Cycloheptanone oxime)

Cycloheptanone oxime Properties

Names and Identifiers

• Cycloheptanone Oxime
• N-cycloheptylidenehydroxylamine
• Cycloheptanon-oxim
• Cycloheptanoxim
• N-hydroxycycloheptanimine
• Suberoxime
• Cycloheptanone, oxime
• C2O7M4H8YM
• OENGSNXUALAIFP-UHFFFAOYSA-N
• Cycloheptanoneoxime
• NSC80656
• NE11022
• N-[(1E)-cycloheptylidene]hydroxylamine
• InC
• CHEMBL92922
• DTXSID50175934
• Q27275111
• MFCD00046508
• cycloheptanone oxime
• EN300-39213
• DTXCID0098425
• NSC 80656
• NSC-80656
• CS-0449588
• SCHEMBL1022705
• AS-57363
• D89425
• UNII-C2O7M4H8YM
• AKOS008939754
• DB-045630
• CYCLOHEPTANONE OXIME [MI]
• 2158-31-8
• CAA15831
• +Expand

• MDL： MFCD00046508
• InChIKey： OENGSNXUALAIFP-UHFFFAOYSA-N
• Inchi： 1S/C7H13NO/c9-8-7-5-3-1-2-4-6-7/h9H,1-6H2
• SMILES： O([H])/N=C1/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C/1([H])[H]

Computed Properties

• Exact Mass: 127.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 99.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 32.6

Experimental Properties

• LogP: 2.17080
• PSA: 32.59000
• Merck: 2722
• Refractive Index: 1.5010-1.5040
• Boiling Point: 152°C/20mmHg(lit.)
• Color/Form: liquid
• Solubility: Not determined
• Density: 1,03 g/cm3

Cycloheptanone oxime Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Cycloheptanone oxime Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%